4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-(2,3-dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C14H14N4O/c1-9-5-4-6-12(10(9)2)19-14-11-7-17-18(3)13(11)15-8-16-14/h4-8H,1-3H3
• InChI Key: QCVGSJVPKMJDEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2=NC=NC3=C2C=NN3C)C
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine, also known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmacology and agriculture. DMPP is a pyrazolopyrimidine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied. In

Mechanism of Action

4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine acts as a potent inhibitor of nitrification, which is the process by which microorganisms convert ammonium to nitrate in the soil. 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine inhibits the activity of the ammonia-oxidizing bacteria and archaea, which are responsible for the conversion of ammonium to nitrite. This inhibition leads to a reduction in the production of nitrate, which can result in improved nitrogen use efficiency in crops.
Biochemical and Physiological Effects
4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine has been shown to have both biochemical and physiological effects. In terms of biochemical effects, 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine has been shown to inhibit the activity of the ammonia-oxidizing bacteria and archaea, which can lead to a reduction in the production of nitrate. In terms of physiological effects, 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine has been shown to improve nitrogen use efficiency in crops, which can result in increased crop yield and reduced environmental impact.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine in lab experiments is that it is a potent inhibitor of nitrification, which can be useful in studying the effects of nitrification on crop growth and development. However, one limitation of using 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine in lab experiments is that it can be toxic to some microorganisms, which can affect the overall microbial community in the soil.

Future Directions

There are several future directions for the study of 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine. One direction is to explore the potential use of 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine as a nitrification inhibitor in other crops and in different soil types. Another direction is to investigate the potential use of 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine in combination with other fertilizers and soil amendments to improve crop yield and reduce environmental impact. Additionally, further research is needed to better understand the mechanism of action of 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine and its effects on the soil microbial community.

Synthesis Methods

4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine can be synthesized using various methods, including the reaction of 2,3-dimethylphenol with ethyl chloroacetate to form ethyl 2-(2,3-dimethylphenoxy)acetate, which is then reacted with hydrazine hydrate to form 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine. Another method involves the reaction of 2,3-dimethylphenol with ethyl acetoacetate to form ethyl 2-(2,3-dimethylphenoxy)-3-oxobutanoate, which is then reacted with hydrazine hydrate to form 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine.

Scientific Research Applications

4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine has been extensively studied for its potential applications in various fields, including pharmacology and agriculture. In pharmacology, 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. In agriculture, 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine has been used as a nitrification inhibitor to improve nitrogen use efficiency in crops.